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Compound of Interest

Compound Name: Methyl acetoacetate sodium salt
Cat. No.: B7798979
Get Quote
\ J

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Overview & Physicochemical Profiling

Methyl acetoacetate sodium salt is a highly versatile, pre-formed enolate building block
critical for carbon-carbon bond formation, Claisen condensations, and Michael additions ()[1].
By utilizing the isolated sodium salt rather than generating the enolate in situ, researchers can
achieve precise stoichiometric control in complex synthetic pathways. However, its ionic nature
and hygroscopicity demand strict handling protocols.

Table 1: Physicochemical Properties & Storage Metrics
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Causality / Experimental

Parameter Specification
Impact
Unique identifier for the
CAS Number 34284-28-1 ) o
monosodium salt derivative[2].
Sodium cation paired with the
Molecular Formula C5H7NaO3
deprotonated enolate[2].
Essential for exact
Molecular Weight 138.10 g/mol stoichiometric calculations in
C-C coupling[2].
Suppresses the kinetic rate of
Storage Temp. 2-8°C ambient thermal

degradation[3].

Hydrolytic Sensitivity

High (Forms reversible

hydrates)

Readily absorbs atmospheric
moisture, requiring inert
handling[2].

Solubility

Water, DMF, DMSO

High polarity necessitates
polar aprotic solvents for

organic reactions[1].

Troubleshooting FAQs: Storage & Stability

Q: Why must methyl acetoacetate sodium salt be stored strictly at 2-8°C? A: While the pre-

formed enolate is thermodynamically stable, it is kinetically susceptible to slow degradation

pathways—specifically decarboxylation and hydrolysis—when exposed to ambient heat and

trace moisture over time[4]. Storing the reagent at 2-8°C (refrigerated) lowers the thermal

energy available for these side reactions, thereby extending its shelf-life and preserving its

nucleophilicity for downstream alkylation.

Q: The technical data mentions a high "hydrolytic sensitivity rating.” What is the mechanistic

consequence if the salt is left exposed to air? A: Methyl acetoacetate sodium salt is highly

hygroscopic. When exposed to atmospheric moisture, it forms reversible hydrates ()[2].

Mechanistically, the absorbed water acts as a proton source, quenching the enolate to form

neutral methyl acetoacetate and sodium hydroxide. This destroys the reagent's utility as a
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nucleophile. If your reagent has clumped into a sticky, fused mass, it has likely undergone
protonation and should be discarded.

Troubleshooting FAQs: Handling & Weighing

Q: How do | weigh this material without it absorbing moisture from the air? A: The causality of
moisture absorption in the lab is directly tied to temperature differentials. Opening a cold bottle
immediately in a warm laboratory causes rapid condensation of atmospheric water directly onto
the salt.

e The Solution: You must employ a strict temperature equilibration step.
o Remove the sealed bottle from 2-8°C storage.

o Place the intact, sealed bottle inside a desiccator for 1-2 hours to equilibrate to room
temperature.

o Once equilibrated, transfer the bottle to a glovebox or use a Schlenk line with a positive
argon counter-flow for weighing.

Troubleshooting FAQs: Reaction Optimization

Q: My alkylation reaction shows poor yield and unexpected O-alkylation byproducts. What went
wrong? A: This is a classic issue of ion-pairing and solvent selection.

o Causality: The sodium cation (Na*) coordinates tightly with the hard oxygen atom of the
enolate. If you use a non-polar or moderately polar solvent (like THF), this tight ion-pair
remains intact, sterically hindering the carbon atom and forcing the electrophile to attack the
oxygen (yielding O-alkylation).

o Correction: Switch to a highly polar aprotic solvent like[5]. DMF strongly solvates the Na*
cation, separating the ion pair. This frees the softer enolate carbon to act as the primary
nucleophile, driving the reaction toward the desired C-alkylation[1].

Self-Validating Experimental Protocol: Standard C-
Alkylation
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This protocol incorporates self-validating visual cues to ensure the integrity of the methyl
acetoacetate sodium salt before committing expensive electrophiles to the reaction.

Step-by-Step Methodology:

o Apparatus Preparation: Flame-dry a 2-neck round-bottom flask under vacuum. Backfill with
dry Argon. Repeat three times to ensure a strictly anhydrous environment.

e Reagent Loading: Under a positive flow of Argon, rapidly transfer the room-temperature-
equilibrated methyl acetoacetate sodium salt (1.0 equiv) into the flask.

e Solvent Addition & Validation: Inject anhydrous DMF (to achieve a 0.5 M concentration) via a
sterile syringe. Stir at room temperature for 5 minutes.

o Self-Validation Check: The solution must be completely clear. If the solution is cloudy or
contains insoluble white particulates, the salt has degraded into sodium
carbonate/hydroxide via prior moisture exposure. Do not proceed if cloudy.

o Electrophile Addition: Cool the clear enolate solution to 0°C using an ice bath. Add the alkyl
halide (1.1 equiv) dropwise via syringe to control the exothermic C-C bond formation[2].

o Reaction Progression: Remove the ice bath and allow the reaction to warm to room
temperature. Monitor the consumption of the alkyl halide via TLC.

e Quenching: Once complete, quench the reaction by adding saturated aqueous NHaCl.

o Causality: NH4Cl is mildly acidic. It neutralizes any unreacted enolate without being harsh
enough to hydrolyze the newly formed ester linkages in your product.

Workflow Visualization
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Workflow for handling moisture-sensitive methyl acetoacetate sodium salt to prevent
hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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